3,3-diphenyl-N-(6-propyl-1,3-benzodioxol-5-yl)propanamide

• Molecular Formula: C25H25NO3
• Molecular Weight: 387.5 g/mol
• IUPAC Name: 3,3-diphenyl-N-(6-propyl-1,3-benzodioxol-5-yl)propanamide
• InChI: InChI=1S/C25H25NO3/c1-2-9-20-14-23-24(29-17-28-23)16-22(20)26-25(27)15-21(18-10-5-3-6-11-18)19-12-7-4-8-13-19/h3-8,10-14,16,21H,2,9,15,17H2,1H3,(H,26,27)
• InChI Key: DNAJLBRYNUHHIZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC2=C(C=C1NC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4)OCO2

Description

3,3-diphenyl-N-(6-propyl-1,3-benzodioxol-5-yl)propanamide is a complex organic compound with the molecular formula C25H25NO3 and a molecular weight of 387.4709 . This compound features a benzodioxole ring, which is a common structural motif in various bioactive molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-diphenyl-N-(6-propyl-1,3-benzodioxol-5-yl)propanamide typically involves multi-step organic reactionsSpecific reaction conditions such as temperature, solvents, and catalysts are crucial for optimizing yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and scalability, which are essential for commercial applications .

Chemical Reactions Analysis

Types of Reactions

3,3-diphenyl-N-(6-propyl-1,3-benzodioxol-5-yl)propanamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

3,3-diphenyl-N-(6-propyl-1,3-benzodioxol-5-yl)propanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3,3-diphenyl-N-(6-propyl-1,3-benzodioxol-5-yl)propanamide involves its interaction with specific molecular targets and pathways. These interactions can modulate biological processes, leading to various effects. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

1,3-Benzodioxole, 5-(1-propenyl)-: Shares the benzodioxole ring but differs in the side chains.

(E)-3-(Benzo[d][1,3]dioxol-5-yl)-1-(piperidin-1-yl)prop-2-en-1-one: Similar structure but contains a piperidine ring.

Uniqueness

3,3-diphenyl-N-(6-propyl-1,3-benzodioxol-5-yl)propanamide is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties .